Cas no 83711-67-5 (3,6-dihydro-2H-1,4-thiazine-3,5-dicarboxylic acid)

• Product name: 3,6-dihydro-2H-1,4-thiazine-3,5-dicarboxylic acid
• CAS No: 83711-67-5
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• CID: 728804
• PubChem ID: 134340

3,6-dihydro-2H-1,4-thiazine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dihydro-2H-1,4-thiazine-3,5-dicarboxylic acid
• lanthionine ketimine
• UNII-YF5L3MW7RM
• Q6487610
• YF5L3MW7RM
• 83711-67-5
• SCHEMBL13438654
• DTXSID801003724
• 2H-1,4-Thiazine-3,5-dicarboxylic acid, 3,6-dihydro-
• CHEBI:89479

• Inchi： InChI=1S/C6H7NO4S/c8-5(9)3-1-12-2-4(7-3)6(10)11/h3H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： XIVVIYYWXOMYOD-UHFFFAOYSA-N
• SMILES： C1C(N=C(CS1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 189.01
• Monoisotopic Mass: 189.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 504.9°C at 760 mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.695

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives